3,5-dichloro-4-ethoxy-N-(4-hydroxyphenyl)benzamide

• IUPAC Name: 3,5-dichloro-4-ethoxy-N-(4-hydroxyphenyl)benzamide
• InChI: InChI=1S/C15H13Cl2NO3/c1-2-21-14-12(16)7-9(8-13(14)17)15(20)18-10-3-5-11(19)6-4-10/h3-8,19H,2H2,1H3,(H,18,20)
• InChI Key: DRGHRVZMLSGPSU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1Cl)C(=O)NC2=CC=C(C=C2)O)Cl
• Molecular Formula: C15H13Cl2NO3
• Molecular Weight: 326.2 g/mol

Description

3,5-dichloro-4-ethoxy-N-(4-hydroxyphenyl)benzamide is a synthetic organic compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by the presence of dichloro, ethoxy, and hydroxyphenyl groups attached to a benzamide core, which imparts unique chemical and physical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,5-dichloro-4-ethoxy-N-(4-hydroxyphenyl)benzamide typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

Nitration: The starting material, 3,5-dichloro-4-ethoxybenzoic acid, undergoes nitration to introduce a nitro group.

Reduction: The nitro group is then reduced to an amine group using a reducing agent such as hydrogen gas in the presence of a catalyst like palladium on carbon.

Acylation: The resulting amine is acylated with 4-hydroxybenzoyl chloride to form the final product, 3,5-dichloro-4-ethoxy-N-(4-hydroxyphenyl)benzamide.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and efficient purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

3,5-dichloro-4-ethoxy-N-(4-hydroxyphenyl)benzamide can undergo various chemical reactions, including:

Oxidation: The hydroxyphenyl group can be oxidized to form quinone derivatives.

Reduction: The compound can be reduced under specific conditions to modify the functional groups.

Substitution: The chlorine atoms can be substituted with other nucleophiles in the presence of suitable catalysts.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Nucleophiles like amines or thiols can be used in the presence of catalysts like copper or palladium.

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Modified benzamide derivatives.

Substitution: Various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

3,5-dichloro-4-ethoxy-N-(4-hydroxyphenyl)benzamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3,5-dichloro-4-ethoxy-N-(4-hydroxyphenyl)benzamide involves its interaction with specific molecular targets and pathways. The hydroxyphenyl group can form hydrogen bonds with biological macromolecules, while the dichloro and ethoxy groups can influence the compound’s lipophilicity and membrane permeability. These interactions can modulate various biological processes, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

• 3,5-dichloro-4-hydroxybenzoic acid
• 3,5-dichloro-4-ethoxybenzoic acid
• 4-hydroxy-N-(4-hydroxyphenyl)benzamide

Uniqueness

3,5-dichloro-4-ethoxy-N-(4-hydroxyphenyl)benzamide is unique due to the combination of its functional groups, which impart distinct chemical and physical properties. This uniqueness makes it a valuable compound for various applications in scientific research and industry.